Cas no 416866-88-1 ((oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine)

• Product Name: (oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine
• CAS No: 416866-88-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 3059759
• PubChem ID: 3159031
• Update Time: 2025-07-09

(oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-3-phenyl-propyl)-(tetrahydro-furan-2-ylmethyl)-amine
• (oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine
• 4-phenyl-N-(tetrahydrofuran-2-ylmethyl)butan-2-amine
• STK171625
• n-(1-methyl-3-phenylpropyl)-n-(tetrahydrofuran-2-ylmethyl)amine
• CS-0327397
• AKOS000242902
• (oxolan-2-ylmethyl)(4-phenylbutan-2-yl)amine
• AB01324002-02
• 416866-88-1
• N-(oxolan-2-ylmethyl)-4-phenylbutan-2-amine
• NCGC00329726-01
• F1967-9220
• [(oxolan-2-yl)methyl](4-phenylbutan-2-yl)amine
• 4-Phenyl-N-((tetrahydrofuran-2-yl)methyl)butan-2-amine
• AKOS017281596

• MDL： MFCD01453953
• Inchi： 1S/C15H23NO/c1-13(16-12-15-8-5-11-17-15)9-10-14-6-3-2-4-7-14/h2-4,6-7,13,15-16H,5,8-12H2,1H3
• InChI Key： MCHGAQOKJAJLPN-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.177964357Da
• Monoisotopic Mass: 233.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

(oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine

Introduction to (oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine (CAS No. 416866-88-1)

The compound (oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine (CAS No. 416866-88-1) is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of tertiary amines, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to their versatile reactivity and functional group compatibility. The molecule consists of a cyclic ether moiety (oxolane ring) attached to a benzene ring via a butanamine chain, making it a hybrid of ether and amine functionalities.

Recent studies have highlighted the importance of such hybrid molecules in drug design, particularly in the development of bioisosteres and prodrugs. The oxolane ring in this compound provides stability and enhances the molecule's solubility, while the aromatic amine group contributes to its ability to form hydrogen bonds and interact with biological targets. These properties make (oxolan-2-yl)methyl(4-phenylbutan-2-yl)amine a promising candidate for use in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with improved pharmacokinetic profiles. For instance, the incorporation of the oxolane ring into drug molecules has been shown to enhance their metabolic stability and reduce toxicity, which are critical factors in drug development.

In addition to its role in pharmaceuticals, (oxolan-2-yl)methyl(4 phenylbutan 2 yl)amine has also been studied for its applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalysis and coordination chemistry. Recent advancements in asymmetric catalysis have demonstrated the utility of such compounds in enantioselective reactions, which are essential for producing chiral drugs and fine chemicals.

The synthesis of this compound involves a combination of traditional organic chemistry techniques and modern catalytic methods. Key steps include the formation of the oxolane ring through acid-catalyzed cyclization and the subsequent alkylation or acylation reactions to introduce the aromatic amine group. These methods have been optimized to achieve high yields and purity, ensuring that the compound is suitable for both research and industrial applications.

From an environmental perspective, understanding the fate and behavior of (oxolan 2 yl)methyl(4 phenylbutan 2 yl)amine in different ecosystems is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways and potential impact on aquatic life. Preliminary results suggest that the compound undergoes rapid hydrolysis under certain conditions, which could mitigate its environmental footprint.

In conclusion, (oxolan 2 yl)methyl(4 phenylbutan 2 yl)amine (CAS No. 416866 88 1) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with advancements in synthetic methods and application areas, positions it as a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.